Cas no 30560-28-2 (Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI))

• Product Name: Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI)
• CAS No: 30560-28-2
• MF: C₆H₁₄NO₃PS
• MW: 211.219021320343
• CID: 314476
• PubChem ID: 207726
• Update Time: 2025-04-19

Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI)
• N-[methoxy(methylsulfanyl)phosphoryl]-2-methylpropanamide
• Phosphoramidothioic acid, isobutyryl-, O,S-dimethyl ester
• N-[Methoxy(methylsulfanyl)phosphoryl]-2-methylpropanimidic acid
• O,S-Dimethyl-N-isobutyrylphosphoroamidothioate
• 30560-28-2
• BRN 2440339
• O,S-Dimethyl (2-methyl-1-oxopropyl)phosphoramidothioate
• Phosphoramidothioic acid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester
• DTXSID60952854

• Inchi： 1S/C6H14NO3PS/c1-5(2)6(8)7-11(9,10-3)12-4/h5H,1-4H3,(H,7,8,9)
• InChI Key： LGNBMDMPPQKBLR-UHFFFAOYSA-N
• SMILES： S(C)P(NC(C(C)C)=O)(=O)OC

Computed Properties

• Exact Mass: 211.04332
• Monoisotopic Mass: 211.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.184
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.473
• PSA: 55.4
• LogP: 2.71640